Cas no 1805295-01-5 (6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805295-01-5
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4842268
• Update Time: 2025-06-13

6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-6(18)2-1-3(17(19)20)16-5(7(10,11)12)4(2)21-8(13,14)15/h1H
• InChI Key： RXOARQFBCQEZRJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C([N+](=O)[O-])N=C(C(F)(F)F)C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.6
• Topological Polar Surface Area: 85

Additional information on 6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride

Comprehensive Overview of 6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805295-01-5)

The compound 6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805295-01-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring nitro and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced stability and bioavailability. The presence of trifluoromethyl and trifluoromethoxy groups in CAS 1805295-01-5 contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial forums. The compound’s carbonyl chloride moiety further enhances its reactivity, enabling efficient derivatization for targeted applications.

The synthesis and applications of 6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride are often discussed in the context of heterocyclic chemistry and organofluorine compounds. These keywords are highly relevant in SEO, as they reflect common queries from chemists and researchers seeking advanced building blocks for their projects. Additionally, the compound’s potential role in sustainable chemistry and green synthesis is a hot topic, aligning with global efforts to reduce environmental impact in chemical manufacturing.

From a technical perspective, CAS 1805295-01-5 exhibits notable stability under standard storage conditions, making it a reliable choice for laboratory use. Its nitro group provides opportunities for further functionalization, while the trifluoromethoxy substituent enhances its electronic properties. These features are particularly valuable in the development of small-molecule inhibitors and catalysts, areas of high interest in both academia and industry.

In conclusion, 6-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805295-01-5) represents a cutting-edge tool for researchers exploring fluorinated heterocycles and their applications. Its versatility and relevance to contemporary chemical challenges ensure its continued prominence in scientific literature and industrial workflows. As the field evolves, this compound is poised to play a pivotal role in innovations across multiple disciplines.